![molecular formula C7H7ClFNO B6293368 2-Chloro-3-fluoro-4-(methoxymethyl)pyridine CAS No. 2404734-39-8](/img/structure/B6293368.png)
2-Chloro-3-fluoro-4-(methoxymethyl)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Chloro-3-fluoro-4-(methoxymethyl)pyridine” is a chemical compound with the molecular formula C7H7ClFNO. It has a molecular weight of 175.59 . This compound is typically stored at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of “2-Chloro-3-fluoro-4-(methoxymethyl)pyridine” and its derivatives has been a topic of interest in the agrochemical and pharmaceutical industries . The major use of these derivatives is in the protection of crops from pests . More than 20 new trifluoromethylpyridine (TFMP)-containing agrochemicals have acquired ISO common names .Molecular Structure Analysis
The InChI code for “2-Chloro-3-fluoro-4-(methoxymethyl)pyridine” is 1S/C7H7ClFNO/c1-11-4-5-2-3-10-7(8)6(5)9/h2-3H,4H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
“2-Chloro-3-fluoro-4-(methoxymethyl)pyridine” has a refractive index of n20/D 1.509 (lit.), a boiling point of 80 °C/80 mmHg (lit.), and a density of 1.323 g/mL at 25 °C (lit.) .Scientific Research Applications
Chemical Properties
“2-Chloro-3-fluoro-4-(methoxymethyl)pyridine” is a chemical compound with the molecular formula C7H7ClFNO and a molecular weight of 175.59 . It is a liquid at room temperature and should be stored at 2-8°C .
Suzuki–Miyaura Coupling
This compound could potentially be used in Suzuki–Miyaura (SM) coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction. The success of SM coupling originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Synthesis of Other Compounds
“2-Chloro-3-fluoro-4-(methoxymethyl)pyridine” could be used as a starting material or intermediate in the synthesis of other chemical compounds. Its unique structure, which includes a pyridine ring and functional groups such as chloro, fluoro, and methoxymethyl, could make it useful in a variety of synthetic applications .
Safety and Hazards
This compound is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
Future Directions
Mechanism of Action
Target of Action
It is often used in suzuki–miyaura (sm) cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions . The targets in this case would be the carbon atoms that are being coupled.
Mode of Action
In the context of SM cross-coupling reactions, 2-Chloro-3-fluoro-4-(methoxymethyl)pyridine likely acts as a source of the pyridine moiety. The reaction involves two main steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
In the context of sm cross-coupling reactions, the compound contributes to the formation of new carbon–carbon bonds, which can significantly alter the structure and function of organic molecules .
Result of Action
As a component in sm cross-coupling reactions, the compound can contribute to the synthesis of complex organic molecules, potentially leading to significant changes in molecular structure and function .
properties
IUPAC Name |
2-chloro-3-fluoro-4-(methoxymethyl)pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClFNO/c1-11-4-5-2-3-10-7(8)6(5)9/h2-3H,4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODVAGZWUXJWPCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=C(C(=NC=C1)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-fluoro-4-(methoxymethyl)pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.